(all-Z)-6,9,12,15,18-Heneicosapentaenoic Acid Ethyl Ester
(all-Z)-6,9,12,15,18-Heneicosapentaenoic Acid Ethyl Ester
Heneicosapentaenoic Acid (HPA; Item No. 10670) is a 21:5 ω-3 fatty acid present in trace amounts in green algae and in fish oils. Its chemical composition is similar to eicosapentaenoic acid (EPA; Item No. 90110) except elongated with one carbon on the carboxyl end, placing the first double bond in the Δ HPA can be used to study the significance of the position of the double bonds in n-3 fatty acids. It incorporates into phospholipids and into triacylglycerol in vivo with the same efficiency as EPA and docosahexaenoic acid (DHA; Item No. 90310) and exhibits strong inhibition of arachidonic acid (Item No. 90010) synthesis from linoleic acid (Item No. 90150). Heneicosapentaenoic acid ethyl ester is a more lipophilic, stabilized form of the free acid.
Brand Name:
Vulcanchem
CAS No.:
131775-86-5
VCID:
VC0120247
InChI:
InChI=1S/C23H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-4-2/h5-6,8-9,11-12,14-15,17-18H,3-4,7,10,13,16,19-22H2,1-2H3/b6-5-,9-8-,12-11-,15-14-,18-17-
SMILES:
CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)OCC
Molecular Formula:
C23H36O2
Molecular Weight:
344.5 g/mol
(all-Z)-6,9,12,15,18-Heneicosapentaenoic Acid Ethyl Ester
CAS No.: 131775-86-5
Reference Standards
VCID: VC0120247
Molecular Formula: C23H36O2
Molecular Weight: 344.5 g/mol
| CAS No. | 131775-86-5 |
|---|---|
| Product Name | (all-Z)-6,9,12,15,18-Heneicosapentaenoic Acid Ethyl Ester |
| Molecular Formula | C23H36O2 |
| Molecular Weight | 344.5 g/mol |
| IUPAC Name | ethyl (6Z,9Z,12Z,15Z,18Z)-henicosa-6,9,12,15,18-pentaenoate |
| Standard InChI | InChI=1S/C23H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-4-2/h5-6,8-9,11-12,14-15,17-18H,3-4,7,10,13,16,19-22H2,1-2H3/b6-5-,9-8-,12-11-,15-14-,18-17- |
| Standard InChIKey | RKAKAVQIMCZXPE-AAQCHOMXSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCCC(=O)OCC |
| SMILES | CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)OCC |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)OCC |
| Appearance | Assay:≥98%A solution in ethanol |
| Description | Heneicosapentaenoic Acid (HPA; Item No. 10670) is a 21:5 ω-3 fatty acid present in trace amounts in green algae and in fish oils. Its chemical composition is similar to eicosapentaenoic acid (EPA; Item No. 90110) except elongated with one carbon on the carboxyl end, placing the first double bond in the Δ HPA can be used to study the significance of the position of the double bonds in n-3 fatty acids. It incorporates into phospholipids and into triacylglycerol in vivo with the same efficiency as EPA and docosahexaenoic acid (DHA; Item No. 90310) and exhibits strong inhibition of arachidonic acid (Item No. 90010) synthesis from linoleic acid (Item No. 90150). Heneicosapentaenoic acid ethyl ester is a more lipophilic, stabilized form of the free acid. |
| Synonyms | (6Z,9Z,12Z,15Z,18Z)-6,9,12,15,18-Heneicosapentaenoic Acid Ethyl Ester; |
| PubChem Compound | 12054554 |
| Last Modified | Nov 11 2021 |
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